Cas no 1216484-92-2 (1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride)
1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride
- 1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride
- 1216484-92-2
- F1193-0154
- 1-(2-(2-isopropylphenoxy)ethoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride
- AKOS026679125
- 1-(4-methylpiperazin-1-yl)-3-[2-(2-propan-2-ylphenoxy)ethoxy]propan-2-ol;dihydrochloride
- VU0494245-1
- SR-01000010743
- SR-01000010743-1
-
- Inchi: 1S/C19H32N2O3.2ClH/c1-16(2)18-6-4-5-7-19(18)24-13-12-23-15-17(22)14-21-10-8-20(3)9-11-21;;/h4-7,16-17,22H,8-15H2,1-3H3;2*1H
- InChI Key: QTVRJMJBLSDWHY-UHFFFAOYSA-N
- SMILES: Cl.Cl.OC(COCCOC1C=CC=CC=1C(C)C)CN1CCN(C)CC1
Computed Properties
- Exact Mass: 408.1946483g/mol
- Monoisotopic Mass: 408.1946483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 333
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.2Ų
1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1193-0154-2μmol |
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride |
1216484-92-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1193-0154-5μmol |
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride |
1216484-92-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1193-0154-10μmol |
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride |
1216484-92-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1193-0154-20μmol |
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride |
1216484-92-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1193-0154-1mg |
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride |
1216484-92-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1193-0154-2mg |
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride |
1216484-92-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1193-0154-3mg |
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride |
1216484-92-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1193-0154-4mg |
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride |
1216484-92-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1193-0154-5mg |
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride |
1216484-92-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1193-0154-10mg |
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride |
1216484-92-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride
Research Brief on 1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride (CAS: 1216484-92-2)
The compound 1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride (CAS: 1216484-92-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and receptor modulation. Recent studies have focused on its pharmacological properties, mechanism of action, and potential clinical applications.
Recent research has elucidated the compound's interaction with specific neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic pathways. In vitro and in vivo studies have demonstrated its high affinity for certain receptor subtypes, suggesting its potential as a modulator for conditions such as schizophrenia, depression, and anxiety disorders. The dihydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further drug development.
One of the key findings from recent studies is the compound's ability to cross the blood-brain barrier (BBB) efficiently, a critical factor for CNS-targeted therapeutics. Pharmacokinetic analyses have shown favorable absorption and distribution profiles, with minimal off-target effects. Additionally, structural-activity relationship (SAR) studies have provided insights into optimizing the molecule for enhanced efficacy and reduced side effects.
In terms of synthetic pathways, recent advancements have focused on improving the yield and purity of 1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride. Novel catalytic methods and green chemistry approaches have been employed to streamline production, addressing previous challenges related to scalability and cost-effectiveness. These developments are crucial for transitioning the compound from preclinical to clinical stages.
Looking ahead, ongoing research aims to explore the compound's potential in combination therapies and its effects on other biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, with preliminary clinical trials anticipated in the near future. The compound's unique pharmacological profile positions it as a promising candidate for addressing unmet medical needs in neuropsychiatric and neurodegenerative diseases.
1216484-92-2 (1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)